4-(4-Chlorobenzenesulfonyl)-8-(2,6-difluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane

Specification

• CAS No.: 946339-55-5
• Molecular Formula: C20H19ClF2N2O4S
• Molecular Weight: 456.9 g/mol
• IUPAC Name: [4-(4-chlorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-(2,6-difluorophenyl)methanone
• Standard InChI: InChI=1S/C20H19ClF2N2O4S/c21-14-4-6-15(7-5-14)30(27,28)25-12-13-29-20(25)8-10-24(11-9-20)19(26)18-16(22)2-1-3-17(18)23/h1-7H,8-13H2
• Standard InChI Key: BZWJIPXBQKHTPB-UHFFFAOYSA-N
• SMILES: C1CN(CCC12N(CCO2)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)C4=C(C=CC=C4F)F
• Canonical SMILES: C1CN(CCC12N(CCO2)S(=O)(=O)C3=CC=C(C=C3)Cl)C(=O)C4=C(C=CC=C4F)F

Introduction

4-(4-Chlorobenzenesulfonyl)-8-(2,6-difluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane is a complex organic compound belonging to the class of diazaspiro compounds. It is characterized by its unique spirocyclic structure, which contributes to its potential biological activities and applications in medicinal chemistry. The compound is identified by its CAS number 896378-41-9 and is available from various chemical suppliers for research purposes.

Synthesis

The synthesis of this compound typically involves several synthetic steps, requiring controlled conditions such as specific temperatures and inert atmospheres to prevent unwanted side reactions. Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to confirm the structure and purity of the synthesized compound.

Potential Applications

4-(4-Chlorobenzenesulfonyl)-8-(2,6-difluorobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane has potential applications in various fields, primarily due to its sulfonyl-containing structure, which is known for modifying biological activity through sulfonamide linkages. These applications are often explored in pharmaceuticals and agrochemicals.

Mechanism of Action

Research into the mechanism of action of this compound is primarily conducted in pharmacological contexts. In vitro assays are commonly employed to assess its biological activity and binding affinity towards target proteins.

Chemical Reactions

The compound can participate in various chemical reactions typical for diazaspiro compounds. These reactions are often monitored using chromatographic techniques to ensure yield and purity throughout the synthetic process.

Analytical Techniques

Analytical techniques such as NMR spectroscopy and MS are crucial for confirming the structure and purity of the synthesized compound. These methods provide detailed information about the molecular structure and help in identifying any impurities.